Cas no 61966-20-9 (Thiourea, N-(bromophenyl)-N'-2-pyridinyl-)

• Product Name: Thiourea, N-(bromophenyl)-N'-2-pyridinyl-
• CAS No: 61966-20-9
• MF: C₁₂H₁₀BrN₃S
• MW: 308.1968998909
• CID: 462068
• PubChem ID: 71390942
• Update Time: 2025-04-19

Thiourea, N-(bromophenyl)-N'-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(bromophenyl)-N'-2-pyridinyl-
• 1-(2-bromophenyl)-3-pyridin-2-ylthiourea
• N-(2-Bromophenyl)-N'-pyridin-2-ylthiourea
• DTXSID70812834
• 61966-20-9

• Inchi： 1S/C12H10BrN3S/c13-9-5-1-2-6-10(9)15-12(17)16-11-7-3-4-8-14-11/h1-8H,(H2,14,15,16,17)
• InChI Key： KDYIRAKIWPYUBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(NC1C=CC=CN=1)=S

Computed Properties

• Exact Mass: 306.978
• Monoisotopic Mass: 306.97788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 36.95